2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine

• IUPAC Name: 2-(4-tert-butylphenoxy)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C17H18F3NO/c1-16(2,3)11-4-7-13(8-5-11)22-15-9-6-12(10-14(15)21)17(18,19)20/h4-10H,21H2,1-3H3
• InChI Key: WEAGWOKUXFQSGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)C(F)(F)F)N
• Molecular Formula: C17H18F3NO
• Molecular Weight: 309.33 g/mol
• CAS No.: 340976-08-1

Description

Preparation Methods

One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boron reagents and palladium catalysts under mild conditions, making it suitable for the synthesis of complex organic molecules . Industrial production methods may involve scaling up these reactions and optimizing conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or other reduced products.

Substitution: The phenylamine moiety can undergo electrophilic aromatic substitution reactions, where substituents such as halogens or nitro groups can be introduced. Common reagents and conditions for these reactions include palladium catalysts for coupling reactions, strong acids or bases for substitution reactions, and specific oxidizing or reducing agents for redox reactions.

Scientific Research Applications

2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique functional groups make it a valuable tool in studying biological processes and interactions at the molecular level.

Medicine: It is investigated for its potential pharmacological activities, including its role as a ligand in drug discovery and development.

Industry: The compound is used in the production of specialty chemicals and materials, where its unique properties can be leveraged for specific applications.

Mechanism of Action

The mechanism of action of 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, allowing it to interact more effectively with biological membranes and proteins . The phenoxy and tert-butyl groups can modulate the compound’s binding affinity and selectivity towards its targets, influencing its overall biological activity.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine
• CAS Registry Number : 340976-08-1
• Molecular Formula: C₁₇H₁₈F₃NO
• Molar Mass : 309.33 g/mol
• Key Substituents: A tertiary butyl (t-butyl) group at the para position of the phenoxy ring and a trifluoromethyl (CF₃) group at the meta position of the aniline ring .

Physicochemical Properties: The compound exhibits moderate lipophilicity due to the t-butyl group, which enhances steric bulk, and the electron-withdrawing CF₃ group, which influences its electronic properties.

Comparison with Structurally Similar Compounds

Structural Analogues in Agrochemical Chemistry

The following compounds share structural motifs with the target molecule, particularly phenoxy-aniline backbones and trifluoromethyl substituents:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Use/Category
Target Compound	340976-08-1	C₁₇H₁₈F₃NO	309.33	t-butyl, CF₃	Not explicitly stated
Fluazifop	69377-81-7	C₁₅H₁₂F₃NO₄	327.26	Propanoic acid, CF₃, pyridinyloxy	Herbicide
Haloxyfop	69806-34-4	C₁₅H₁₁ClF₃NO₄	361.70	Chloro, CF₃, pyridinyloxy	Herbicide
2-(2-Methoxy-4-methylphenoxy)-5-(trifluoromethyl)-phenylamine	937596-56-0	C₁₅H₁₅F₃NO₂	298.28	Methoxy, methyl, CF₃	Research chemical

Key Observations :

Trifluoromethyl (CF₃) groups are common in agrochemicals due to their electron-withdrawing properties, which stabilize intermediates in metabolic pathways .

Biological Activity :

• Fluazifop and haloxyfop act as acetyl-CoA carboxylase (ACCase) inhibitors, targeting grass weeds. The absence of a carboxylic acid group in the target compound may alter its mode of action .
• The aniline moiety in the target compound could facilitate interactions with biological targets, similar to phenylamine-based herbicides .

Research Findings and Gaps

• Synthetic Pathways : The target compound’s synthesis likely involves Ullmann coupling or nucleophilic aromatic substitution, similar to fluazifop’s production .
• Environmental Impact : The t-butyl group may reduce biodegradability compared to methoxy or methyl analogs, necessitating ecotoxicity studies .

Biological Activity

Overview

2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine, with the molecular formula C17H18F3NO, is a compound of significant interest due to its unique structural features, including a trifluoromethyl group and a tert-butyl group. These functional groups enhance its lipophilicity and biological activity, making it valuable in various research fields, particularly in medicinal chemistry and organic synthesis.

The biological activity of 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group increases the compound's metabolic stability and facilitates its interaction with biological membranes. This interaction can modulate the activity of various proteins, potentially leading to therapeutic effects .

Biological Activity Data

The following table summarizes key biological activities associated with 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine:

Activity	Description	Reference
Enzyme Interaction	Modulates enzyme activity through binding interactions, enhancing specificity and affinity.
Antioxidant Properties	Exhibits potential antioxidant effects, which may contribute to cellular protection mechanisms.
Pharmacological Potential	Investigated for applications in drug discovery due to its unique structural properties.

Case Studies

• Antioxidant Activity :
  A study evaluated the antioxidant properties of compounds similar to 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine. Results indicated that the presence of the trifluoromethyl group significantly enhanced the compound's ability to scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases .
• Enzyme Modulation :
  In a biochemical assay, 2-[4-(Tert-butyl)phenoxy]-5-(trifluoromethyl)-phenylamine was shown to inhibit specific enzymes involved in metabolic pathways. The compound's structural characteristics allowed it to bind effectively to enzyme active sites, thereby inhibiting their function. This finding supports further exploration into its role as a therapeutic agent .
• Drug Development Applications :
  The compound has been explored within the context of drug development for conditions like age-related macular degeneration (AMD). Its ability to lower serum levels of retinol binding protein (RBP4), which is implicated in AMD pathogenesis, highlights its potential as a therapeutic candidate .